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Compound Focus: Pefloxacin Mesylate Dihydrate

CAS No.: 149676-40-4

Cat. No.: S538880

Get Quote

Molecular Descriptors and Chemical Data

The table below consolidates the fundamental molecular and chemical identifiers for Pefloxacin Mesylate

Dihydrate, which are crucial for database searches, regulatory filings, and computational modeling.

Descriptor
Category

Details for Pefloxacin Mesylate Dihydrate

Systematic
IUPAC Name

1-ethyl-6-fluoro-7-(4-methylpiperazin-1-yl)-4-oxo-1,4-dihydroquinoline-3-carboxylic

acid methanesulfonic acid dihydrate [1]

CAS Registry
Number

149676-40-4 [2] [1] [3]

Molecular
Formula

C17H20FN3O3 · CH4O3S · 2H2O [2] [4] [5]

SMILES Notation O.O.CS(O)

(=O)=O.CCN1C=C(C(O)=O)C(=O)c2cc(F)c(cc12)N3CCN(C)CC3 [3] [6]

InChI Key LEULAXMUNMRLPW-UHFFFAOYSA-N [1] [3] [6]
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Descriptor
Category

Details for Pefloxacin Mesylate Dihydrate

Average
Molecular Weight

465.49 g/mol [1] [4]

Monoisotopic
Mass

465.158114211 g/mol [1]

Pharmacopoeia
Status

European Pharmacopoeia (EP) Reference Standard [3]

Predicted Physicochemical Properties

The following table lists key predicted physicochemical properties that influence the compound's behavior in

biological systems, such as solubility, membrane permeability, and bioavailability.

Property Predicted Value Source/Prediction Method

logP (Partition Coefficient) 0.88 [1] Chemaxon

Water Solubility 1.23 mg/mL [1] ALOGPS

pKa (Strongest Acidic) 5.66 [1] Chemaxon

pKa (Strongest Basic) 6.47 [1] Chemaxon

Physiological Charge -1 [1] Chemaxon

Polar Surface Area (PSA) 64.09 Å² [1] Chemaxon

Rule of Five Compliance Yes [1] -

Hydrogen Bond Acceptor Count 6 [1] -

Hydrogen Bond Donor Count 1 [1] -
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Experimental Protocol: Toxicity Assessment in
Zebrafish Embryos

For researchers studying ecotoxicology or developmental toxicity, the following validated protocol using

zebrafish embryos as a model organism can be directly applied [7].

Test Organism: Wild-type zebrafish (Danio rerio). The study used embryos from spawns with a
fertilization rate higher than 95% [7].

Exposure Setup:
Test Compound: Pefloxacin Mesylate Dihydrate (≥99% purity) stock solution (0.1 mol/L in

ultrapure water), stored at 4°C [7].
Reconstituted Buffer (RB): Used as the exposure and control medium, prepared according to

ISO 6341-1982 standards [7].
Exposure Design: Six embryos were incubated in 1.0 mL of solution. Both a control group (in

RB only) and experimental groups (in different PFLX concentrations) were run with 5 replicates
each (30 embryos per group) [7].

Culture Conditions: Incubated at 26 ± 0.5°C with a 12-hour light/12-hour dark photoperiod. Embryos
were not fed during the experiment [7].

Endpoint Measurements:
Embryo Mortality: Recorded daily. Death was judged by the absence of a heartbeat, body

movements, and reaction to stimulation [7].
Hatching Rate: Monitored and recorded [7].

Heart Rate: Measured in randomly selected embryos/larvae [7].
Teratogenic Effects: Malformations and developmental abnormalities were observed and

recorded [7].
Analytical Verification: The study used HPLC with a fluorescence detector and a C18 reversed-
phase column to confirm exposure concentrations [7].
Ethical Note: Post-experiment, zebrafish were euthanized by overexposure to tricaine mesylate (0.3

mg/mL), in accordance with American Veterinary Medical Association (AVMA) guidelines [7].

Mechanism of Action Workflow

The diagram below illustrates the key steps in the antibacterial mechanism of Pefloxacin Mesylate

Dihydrate, from cellular entry to bacterial cell death.
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Pefloxacin Mesylate
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(Topo II) & Topoisomerase IV
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Causes double-strand
breaks in DNA
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and inhibits cell division

Bacterial Cell Death

Click to download full resolution via product page

This workflow is consistent with findings that pefloxacin is "strongly bactericidal," causing DNA strand

breaks and inducing the SOS response that ultimately leads to filamentation and cell death [4].

Research Applications and Handling Notes
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Primary Research Use: An analog of norfloxacin and a broad-spectrum fluoroquinolone
antibacterial. It is highly active against Staphylococcus aureus, E. coli, other enterobacteria, and
Pseudomonas aeruginosa [2] [3] [6].

In Vitro Solubility:
Water: 67 mg/mL [4]

DMSO: 9 mg/mL (19.33 mM). Note that moisture-absorbing DMSO reduces solubility [4].
Storage and Handling: The product should be stored tightly closed at 2-8°C and is light sensitive [3]

[6] [5]. As a pharmaceutical primary standard, it is intended for use in laboratory tests as prescribed
by the European Pharmacopoeia [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 6 / 6 Tech Support

https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s538880?utm_src=pdf-bulk
https://www.smolecule.com/products/s538880?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

